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Compound of Interest

Compound Name: L-N-Boc-5-chlorotryptophan

cat. No.: B570162

An In-depth Technical Guide to L-N-Boc-5-chlorotryptophan

For researchers, scientists, and drug development professionals, L-N-Boc-5-
chlorotryptophan is a key building block in the synthesis of complex peptides and
pharmacologically active molecules. This guide provides comprehensive details on its chemical
properties, synthesis, and applications.

Chemical and Physical Properties

L-N-Boc-5-chlorotryptophan, a derivative of the amino acid L-tryptophan, is distinguished by
a tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino group and a chlorine atom at
the 5-position of the indole ring. These modifications are crucial for its utility in solid-phase
peptide synthesis and other organic syntheses. The Boc group prevents unwanted reactions at
the amino group, while the chlorine atom can modulate the biological activity of the final
peptide or compound.
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Property Value

Molecular Weight 338.79 g/mol [1][2][3]

CAS Number 114873-08-4[1][2]

Linear Formula C16H19CIN204[1][2]
2S)-2-[(tert-butoxycarbonyl)amino]-3-(5-chloro-

IUPAC Name (@S)-2{( Y ¥ I3+
1H-indol-3-yl)propanoic acid[1]
(2S)-2-[(tert-butoxycarbonyl)amino]-3-(5-chloro-

Synonym i ) )
1H-indol-3-yl)propanoic acid[2]

Physical Form White to yellow solid[1][2]

Purity 97%[1][2]

Storage Temperature +4°C[1][2]

Applications in Research and Drug Development

The incorporation of halogenated amino acids like 5-chlorotryptophan into peptides can
significantly enhance their therapeutic properties, including metabolic stability and binding
affinity. The chlorine atom is an important feature in many approved drugs.[4] L-N-Boc-5-
chlorotryptophan serves as a vital intermediate in the development of new therapeutics.[5]

Notably, 5-chlorotryptophan has been identified as a key component of novel antibiotic families,
the longicatenamycins and nonopeptins, discovered through high-throughput screening of
Actinomycetota extracts.[6][7][8] This highlights the potential of L-N-Boc-5-chlorotryptophan
as a precursor for the synthesis of new antibacterial agents.

Experimental Protocol: Synthesis of L-N-Boc-5-
chlorotryptophan

The following is a generalized procedure for the Boc-protection of 5-chloro-L-tryptophan. The
synthesis of Boc-protected tryptophan derivatives can be achieved using di-tert-butyl
dicarbonate (Boc20).[9]

Materials:
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e 5-chloro-L-tryptophan

o Di-tert-butyl dicarbonate (Bocz20)

e 4-dimethylaminopyridine (DMAP)

o Acetonitrile (MeCN)

e Sodium bicarbonate (NaHCOs) solution

o Ethyl acetate (EtOAC)

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

e Magnetic stirrer

e Separatory funnel

 Rotary evaporator

Procedure:

e Dissolve 5-chloro-L-tryptophan in a suitable solvent system, such as a mixture of acetonitrile
and aqueous sodium bicarbonate solution, in a round-bottom flask.

e Cool the solution in an ice bath and add di-tert-butyl dicarbonate (Boc20) and a catalytic
amount of 4-dimethylaminopyridine (DMAP).

» Allow the reaction mixture to warm to room temperature and stir overnight.

o Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, remove the acetonitrile under reduced pressure using a
rotary evaporator.
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» Wash the remaining aqueous solution with a nonpolar solvent like hexanes to remove
unreacted Bocz20.

 Acidify the aqueous layer with a mild acid (e.g., citric acid) to a pH of approximately 3.
o Extract the product into ethyl acetate.
e Wash the organic layer with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude L-N-Boc-5-chlorotryptophan.

e The crude product can be further purified by column chromatography if necessary.

Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of L-N-
Boc-5-chlorotryptophan.

Boc-Protection Reaction
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Purification
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Click to download full resolution via product page

Caption: General synthesis workflow for L-N-Boc-5-chlorotryptophan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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